Cas no 141523-25-3 (Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester)

• Product Name: Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester
• CAS No: 141523-25-3
• MF: C₉H₉FO₄
• MW: 200.163766622543
• CID: 101594
• PubChem ID: 588240
• Update Time: 2025-04-19

Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester
• Methyl (2-fluoro-4,5-dihydroxyphenyl)acetate #
• YYVBJRPVHMAROB-UHFFFAOYSA-N
• Phenylacetic acid, 2-fluoro-4,5-dihydroxy-, methyl ester
• methyl 2-(2-fluoro-4,5-dihydroxyphenyl)acetate
• 141523-25-3
• Benzeneacetic acid, 2-fluoro-4,5-dihydroxy-, methyl ester (9CI)

• Inchi： 1S/C9H9FO4/c1-14-9(13)3-5-2-7(11)8(12)4-6(5)10/h2,4,11-12H,3H2,1H3
• InChI Key： YYVBJRPVHMAROB-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1CC(=O)OC)O)O

Computed Properties

• Exact Mass: 200.04847
• Monoisotopic Mass: 200.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76